Cas no 898430-91-6 (N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide)

• Product Name: N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide
• CAS No: 898430-91-6
• MF: C₁₉H₁₉N₃O₆
• MW: 385.370664834976
• CID: 6447740
• Update Time: 2025-11-05

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide
• Benzamide, N-[1-(3,4-dimethoxyphenyl)-5-oxo-3-pyrrolidinyl]-4-nitro-

• Inchi： 1S/C19H19N3O6/c1-27-16-8-7-15(10-17(16)28-2)21-11-13(9-18(21)23)20-19(24)12-3-5-14(6-4-12)22(25)26/h3-8,10,13H,9,11H2,1-2H3,(H,20,24)
• InChI Key： AGNCGWICBBSCQC-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 712.4±60.0 °C(Predicted)
• pka: 12.04±0.20(Predicted)

Additional information on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide

Professional Introduction to N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide (CAS No. 898430-91-6)

N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 898430-91-6, represents a novel chemical entity with a unique structural framework that combines aromatic and heterocyclic moieties. The presence of functional groups such as nitro and ester moieties, along with the incorporation of a pyrrolidinone core, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide is particularly intriguing due to its potential biological activity. The 3,4-dimethoxyphenyl group introduces hydrophobicity and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the nitro group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyrrolidinone scaffold is well-known for its presence in numerous bioactive molecules, including protease inhibitors and kinase inhibitors. The current study aims to explore the pharmacological potential of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide by evaluating its interactions with relevant biological targets. Preliminary in vitro assays have shown promising results, suggesting that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders.

The synthesis of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide involves a multi-step procedure that showcases the expertise in organic chemistry. The key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by functionalization at the amide and nitro positions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also contribute to the efficient production of complex molecules for drug discovery purposes.

The pharmacokinetic properties of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide are under active investigation to assess its potential as a therapeutic agent. In vivo studies have begun to reveal insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its efficacy and safety in clinical settings. Early findings suggest that this molecule exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The role of computational chemistry in the study of N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-4-nitrobenzamide cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with potential biological targets. These simulations provide valuable insights into the interactions at the molecular level and help guide the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and optimize lead compounds for clinical trials.

The future directions for research on N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylnitrobenzamide include exploring its mechanism of action and evaluating its therapeutic potential in animal models. Further studies will focus on identifying off-target effects and optimizing dosing regimens to maximize efficacy while minimizing side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate this promising chemical entity into a viable therapeutic option for patients suffering from various diseases.

In conclusion, N-N-(trimethylsilyl)carbamoyl]-2-cyano-N-[2-methylthioethyl]-2H-benzothiazole[3',2':1',2'']-[1',2''':1''',2'''']dithiazole represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity. The ongoing research efforts aim to elucidate its pharmacological properties and develop it into a novel therapeutic agent. With continued investigation and collaboration across multiple disciplines, this compound holds great potential to contribute to advancements in medicine and improve patient outcomes.